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Compound of Interest

Compound Name: Bis-PEG11-acid

Cat. No.: B8025110 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Bis-PEG11-acid, a

homobifunctional crosslinker pivotal in bioconjugation, drug delivery, and surface modification.

This document outlines its chemical and physical properties, details its role in modifying

proteins and peptides, and provides established experimental protocols for its application.

Core Properties of Bis-PEG11-acid
Bis-PEG11-acid is a polyethylene glycol (PEG) derivative featuring a carboxylic acid group at

both termini of a discrete 11-unit ethylene glycol chain. This structure imparts hydrophilicity and

enables the covalent linkage of two amine-containing molecules.

Quantitative Data Summary
The following table summarizes the key quantitative data for Bis-PEG11-acid. While specific

experimental values for some physical properties can vary between suppliers, the molecular

weight is a fundamental constant.
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Property Value Source

Molecular Weight 602.67 g/mol [1]

Purity Typically ≥95% [1]

Solubility
Soluble in water, DMSO, DCM,

DMF

Chemical Reactivity and Applications
The defining feature of Bis-PEG11-acid is its two terminal carboxylic acid groups.[1] These

groups can react with primary amines to form stable amide bonds, a cornerstone of

bioconjugation chemistry. This reaction is not spontaneous and requires the use of coupling

agents to activate the carboxylic acid.[2]

Common applications in research and drug development include:

Protein and Peptide Pegylation: The covalent attachment of PEG chains (PEGylation) to

therapeutic proteins or peptides can enhance their solubility, stability, and in vivo circulation

half-life, while potentially reducing their immunogenicity.

Antibody-Drug Conjugate (ADC) Development: Bis-PEG11-acid can serve as a hydrophilic

linker to conjugate cytotoxic drugs to antibodies, improving the pharmacokinetic profile of the

resulting ADC.

Surface Modification: The functionalization of surfaces, such as nanoparticles and beads,

with Bis-PEG11-acid can reduce non-specific protein binding and provide anchor points for

the attachment of targeting ligands.

PROTAC Synthesis: In the field of targeted protein degradation, this linker can be used to

connect a target protein-binding ligand and an E3 ligase-recruiting ligand in the formation of

Proteolysis Targeting Chimeras (PROTACs).

Experimental Protocols
The following section details a standard experimental protocol for the conjugation of Bis-
PEG11-acid to an amine-containing molecule, such as a protein, using the common EDC/NHS
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chemistry.

Amine Conjugation via EDC/NHS Coupling
This two-step protocol first activates the carboxylic acid groups of Bis-PEG11-acid with EDC

and NHS to form a more stable amine-reactive NHS ester, which then reacts with the amine

groups on the target molecule.

Materials:

Bis-PEG11-acid

Protein or other amine-containing molecule

1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

N-hydroxysuccinimide (NHS) or N-hydroxysulfosuccinimide (sulfo-NHS)

Activation Buffer: 0.1 M MES (2-(N-morpholino)ethanesulfonic acid), pH 4.5-6.0

Coupling Buffer: 1X Phosphate-Buffered Saline (PBS), pH 7.2-8.0

Quenching Buffer: e.g., 1 M Tris-HCl, pH 8.0 or 1 M hydroxylamine, pH 8.5

Desalting column for purification

Procedure:

Reagent Preparation: Equilibrate all reagents to room temperature before use. Prepare stock

solutions of Bis-PEG11-acid, EDC, and NHS in an appropriate anhydrous solvent (e.g.,

DMSO or DMF). Prepare the protein solution in the Coupling Buffer.

Activation of Bis-PEG11-acid:

Dissolve Bis-PEG11-acid in the Activation Buffer.

Add a molar excess of EDC and NHS (typically 2-5 fold excess of each over the carboxylic

acid groups) to the Bis-PEG11-acid solution.
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Incubate for 15-30 minutes at room temperature to form the NHS ester.

Conjugation to the Amine-Containing Molecule:

Immediately add the activated Bis-PEG11-acid solution to the protein solution in the

Coupling Buffer. The pH of the reaction mixture should be between 7.2 and 8.0 for efficient

coupling to primary amines.

Allow the reaction to proceed for 2 hours at room temperature or overnight at 4°C with

gentle stirring.

Quenching the Reaction: Add the Quenching Buffer to the reaction mixture to quench any

unreacted NHS esters. Incubate for 15-30 minutes at room temperature.

Purification of the Conjugate: Remove unreacted PEG linker, byproducts, and quenching

reagents from the conjugated protein using size exclusion chromatography (SEC), ion-

exchange chromatography (IEX), or hydrophobic interaction chromatography (HIC).[3][4][5]

[6] The choice of method will depend on the properties of the protein and the PEGylated

conjugate.

Visualizing the Workflow and Signaling Pathway
To better illustrate the processes involved, the following diagrams have been generated using

Graphviz.

Fig. 1: Experimental workflow for protein PEGylation using Bis-PEG11-acid.
Fig. 2: Conceptual pathway of a targeted therapeutic utilizing a PEG linker.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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